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Abstract
Psicofuranose, a furanose form of the rare sugar D-psicose (also known as D-allulose), is a

ketohexose that has garnered significant interest in the scientific community. Its unique

structural characteristics and potential biological activities make it a molecule of interest for

various applications, from a low-calorie sweetener to a precursor for synthesizing biologically

active compounds. This technical guide provides a comprehensive overview of the chemical

structure, physicochemical properties, synthesis, and biological relevance of psicofuranose,

with a focus on data-driven insights and detailed experimental methodologies.

Chemical Structure and Properties
Psicofuranose is a monosaccharide with the chemical formula C₆H₁₂O₆ and a molecular

weight of 180.16 g/mol .[1][2] It exists as a five-membered furanose ring and can be found in

different stereoisomeric forms, including α and β anomers, as well as D and L configurations.

Nomenclature and Stereochemistry
The systematic IUPAC names for the different isomers of psicofuranose are:

β-D-psicofuranose: (2R,3R,4S,5R)-2,5-bis(hydroxymethyl)oxolane-2,3,4-triol[1]
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α-D-psicofuranose: (2S,3R,4S,5R)-2,5-bis(hydroxymethyl)oxolane-2,3,4-triol

β-L-psicofuranose: (2S,3S,4R,5S)-2,5-bis(hydroxymethyl)oxolane-2,3,4-triol

The stereochemistry at the anomeric carbon (C2) distinguishes the α and β anomers.

Physicochemical Properties
Quantitative data on the physicochemical properties of psicofuranose are summarized in the

table below. While experimentally determined values for the parent psicofuranose are limited,

computed data from reliable sources and experimental data for closely related derivatives

provide valuable insights.

Property
β-D-
Psicofuranose
(Computed)

α-D-
Psicofuranose
(Computed)

6-deoxy-α-L-
psicofuranose
(Experimental)

D-Psicose
(Experimental)

Molecular Weight

( g/mol )
180.16[1] 180.16 164.16[3] 180.16[3]

Melting Point

(°C)
Not available Not available 76[3] 107.6[3]

Boiling Point (°C) Not available Not available Not available Not available

Specific Rotation

([α]D)
Not available Not available Not available Not available

Solubility

Soluble in water.

[4] Solubility in

ethanol is

generally lower

than in water and

decreases with

increasing

ethanol

concentration.[5]

Soluble in water.

[4] Solubility in

ethanol is

generally lower

than in water and

decreases with

increasing

ethanol

concentration.[5]

Not available Not available

XLogP3 -2.3[1] -2.3 Not available Not available
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Synthesis and Isolation
The limited natural abundance of psicofuranose necessitates its production through chemical

or enzymatic synthesis.

Chemical Synthesis of D-Psicofuranose Derivatives
The chemical synthesis of psicofuranosides often involves the use of a protected D-psicose

derivative as a glycosyl donor. A general workflow for the synthesis of a D-psicofuranosyl donor

from D-ribose is outlined below.

D-Ribose Derivative Triol IntermediateDihydroxylation D-Psicose DerivativeSelective Oxidation Selective Monobenzoylation D-Psicofuranosyl Donor

Click to download full resolution via product page

Synthesis of a D-psicofuranosyl donor.

Experimental Protocol: General Procedure for N-Glycosidation using a D-Psicofuranosyl

Donor[6]

A solution of the pyrimidine base (0.300 mmol) and N,O-bis(trimethylsilyl)acetamide (0.600

mmol) in acetonitrile (1.0 mL) is heated at reflux for 1 hour.

The reaction mixture is cooled to 0 °C.

The D-psicofuranosyl donor (0.200 mmol) in dichloromethane (2.0 mL) and trimethylsilyl

trifluoromethanesulfonate (TMSOTf; 0.200 mmol) are added.

The reaction is stirred at room temperature for the specified time and then quenched with a

saturated aqueous solution of sodium bicarbonate.

The aqueous layer is extracted with chloroform.

The combined organic layers are washed with water and brine, dried over magnesium

sulfate, and evaporated.

The residue is purified by flash column chromatography on silica gel.
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Enzymatic Synthesis of D-Psicose from D-Fructose
D-psicose, the precursor to psicofuranose, can be synthesized enzymatically from D-fructose

using D-tagatose 3-epimerase. This process is highly efficient and can be performed using

immobilized enzymes in a bioreactor system.[7] A further one-pot enzymatic process can

convert D-fructose to D-allose via a D-psicose intermediate using D-psicose 3-epimerase and

L-rhamnose isomerase.[8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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